Cas no 899739-43-6 (1-(2,4-dichlorophenyl)-2-(4-methylbenzenesulfonyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine)

• Product Name: 1-(2,4-dichlorophenyl)-2-(4-methylbenzenesulfonyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine
• CAS No: 899739-43-6
• MF: C₂₀H₁₈Cl₂N₂O₂S
• MW: 421.340121746063
• CID: 5488361
• Update Time: 2025-07-16

1-(2,4-dichlorophenyl)-2-(4-methylbenzenesulfonyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichlorophenyl)-2-(4-methylphenyl)sulfonyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine
• 1-(2,4-dichlorophenyl)-2-(4-methylbenzenesulfonyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine

• Inchi： 1S/C20H18Cl2N2O2S/c1-14-4-7-16(8-5-14)27(25,26)24-12-11-23-10-2-3-19(23)20(24)17-9-6-15(21)13-18(17)22/h2-10,13,20H,11-12H2,1H3
• InChI Key： MCHQPFYNRVLUKK-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(S(C1=CC=C(C)C=C1)(=O)=O)C2C1=CC=C(Cl)C=C1Cl

Additional information on 1-(2,4-dichlorophenyl)-2-(4-methylbenzenesulfonyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine

1-(2,4-Dichlorophenyl)-2-(4-Methylbenzenesulfonyl)-1H,2H,3H,4H-Pyrrolo[1,2-a]pyrazine: A Comprehensive Overview

1-(2,4-Dichlorophenyl)-2-(4-Methylbenzenesulfonyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine is a complex organic compound with the CAS number 899739-43-6. This compound belongs to the class of heterocyclic compounds and features a unique combination of functional groups that make it highly interesting for both academic and industrial research. The molecule consists of a pyrrolopyrazine core with two substituents: a 2,4-dichlorophenyl group and a 4-methylbenzenesulfonyl group. These substituents contribute to the compound's chemical reactivity and biological activity.

The pyrrolopyrazine ring system is a fused bicyclic structure that combines the properties of pyrrole and pyrazine. This structure is known for its aromaticity and electron-deficient nature due to the presence of nitrogen atoms in the ring. The substitution pattern of this compound further enhances its electronic properties. The 2,4-dichlorophenyl group introduces electron-withdrawing effects through the chlorine atoms, while the 4-methylbenzenesulfonyl group contributes additional electron-withdrawing effects due to the sulfonyl group. These effects collectively influence the compound's reactivity in various chemical reactions.

Recent studies have highlighted the potential of this compound in drug discovery and materials science. In drug discovery, heterocyclic compounds like pyrrolopyrazines are often explored for their ability to interact with biological targets such as enzymes and receptors. The presence of electron-withdrawing groups in this compound makes it a promising candidate for modulating enzyme activity or serving as a scaffold for bioisosteric replacements. For instance, researchers have reported that similar compounds exhibit inhibitory activity against kinases and other enzymes involved in disease pathways.

In materials science, the unique electronic properties of this compound make it a potential candidate for applications in organic electronics. The aromaticity and conjugation within the pyrrolopyrazine core could be exploited in designing materials for organic light-emitting diodes (OLEDs) or field-effect transistors (FETs). The substituents on the molecule can further tune its electronic properties to suit specific applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the pyrrolopyrazine core through cyclization reactions and subsequent substitution reactions to introduce the desired functional groups. Researchers have employed various strategies such as Suzuki coupling and nucleophilic aromatic substitution to achieve these transformations efficiently.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its potential impact on ecosystems. Studies on similar compounds suggest that their persistence in environmental media depends on their chemical stability and susceptibility to degradation by microbial or abiotic processes. Given its complex structure, further research is needed to evaluate its environmental behavior comprehensively.

In conclusion, 1-(2,4-Dichlorophenyl)-2-(4-Methylbenzenesulfonyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine represents a versatile platform for exploring diverse applications across chemistry and related fields. Its unique structural features and functional groups make it an intriguing subject for both fundamental research and practical development. As scientific advancements continue to uncover new possibilities for heterocyclic compounds like this one, their role in shaping future technologies will undoubtedly grow.